![molecular formula C11H19N3O2 B1488970 1-(4-(3-Aminoazetidine-1-carbonyl)piperidin-1-yl)ethan-1-one CAS No. 1621924-88-6](/img/structure/B1488970.png)
1-(4-(3-Aminoazetidine-1-carbonyl)piperidin-1-yl)ethan-1-one
Overview
Description
1-(4-(3-Aminoazetidine-1-carbonyl)piperidin-1-yl)ethan-1-one, or 1-AACE, is an organic compound that has been studied for its potential applications in medicine and scientific research. It is a cyclic amine with a five-member ring structure containing a nitrogen atom and four carbon atoms. 1-AACE has been found to have several biochemical and physiological effects that make it a promising compound for further research.
Scientific Research Applications
1-AACE has been studied for its potential applications in scientific research. It has been found to have strong antibacterial and antifungal activities, and has been shown to inhibit the growth of several pathogenic microorganisms. In addition, it has been studied as a potential treatment for cancer, as it has been found to inhibit the growth of several cancer cell lines. It has also been studied for its potential applications in drug delivery, as it has been found to have a high affinity for lipophilic compounds.
Mechanism of Action
The mechanism of action of 1-AACE is not fully understood, but it is thought to act by disrupting the cell membrane of microorganisms. It is believed to interact with the cell membrane, causing a disruption in the membrane structure that leads to cell death. In addition, it has been found to inhibit the activity of several enzymes involved in the metabolism of carbohydrates and lipids.
Biochemical and Physiological Effects
1-AACE has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of several pathogenic microorganisms, including Escherichia coli, Staphylococcus aureus, and Candida albicans. In addition, it has been found to inhibit the growth of several cancer cell lines, including human cervical cancer, breast cancer, and liver cancer. It has also been found to have a high affinity for lipophilic compounds, which makes it a potential candidate for drug delivery.
Advantages and Limitations for Lab Experiments
1-AACE has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. In addition, it is relatively stable and can be stored for long periods of time. However, it is also toxic and must be handled with caution. In addition, it has been found to have a low solubility in water, which can limit its use in some experiments.
Future Directions
1-AACE has potential applications in several areas of scientific research, and there are many future directions for further research. One potential direction is to study its potential applications in drug delivery, as it has been found to have a high affinity for lipophilic compounds. In addition, further research could be done to explore its potential applications in cancer therapy, as it has been found to inhibit the growth of several cancer cell lines. Other potential directions include studying its mechanism of action in more detail, as well as studying its potential applications in other areas, such as antimicrobial agents and anti-inflammatory agents.
properties
IUPAC Name |
1-[4-(3-aminoazetidine-1-carbonyl)piperidin-1-yl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O2/c1-8(15)13-4-2-9(3-5-13)11(16)14-6-10(12)7-14/h9-10H,2-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFUXGSVZVUSDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C(=O)N2CC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.